Cas no 25264-15-7 (Benzoic acid, 2-(2-butenyloxy)-)

• Product Name: Benzoic acid, 2-(2-butenyloxy)-
• CAS No: 25264-15-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1421796
• PubChem ID: 15194778
• Update Time: 2025-04-20

Benzoic acid, 2-(2-butenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-butenyloxy)-
• (E)-2-(But-2-en-1-yloxy)benzoic acid
• AKOS000186916
• 25264-15-7

• Inchi： 1S/C11H12O3/c1-2-3-8-14-10-7-5-4-6-9(10)11(12)13/h2-7H,8H2,1H3,(H,12,13)/b3-2+
• InChI Key： HOIXQWYLEKCSHT-NSCUHMNNSA-N
• SMILES： O(C/C=C/C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53